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Compound of Interest

Compound Name: Cilastatin-15N,d3

Cat. No.: B15580827

An in-depth technical guide on the safe handling and use of Cilastatin-15N,d3 for researchers,
scientists, and drug development professionals.

Introduction

Cilastatin-15N,d3 is the isotopically labeled form of Cilastatin, a reversible and competitive
inhibitor of dehydropeptidase | (DHP-I), a renal enzyme.[1] DHP-I is responsible for the
degradation of certain antibiotics, most notably imipenem.[2][3][4] Consequently, Cilastatin is
co-administered with imipenem to prevent its renal metabolism, thereby prolonging its
antibacterial efficacy.[2][3][4][5][6] The incorporation of stable isotopes (*>°N and deuterium) in
Cilastatin-15N,d3 makes it an ideal internal standard for quantitative analysis in bioanalytical
studies, such as those employing gas chromatography-mass spectrometry (GC-MS) or liquid
chromatography-mass spectrometry (LC-MS).[1]

Safety Data and Handling Information

While a specific Safety Data Sheet (SDS) for Cilastatin-15N,d3 is not readily available, the
safety profile is expected to be comparable to that of unlabeled Cilastatin. The following
information is synthesized from available SDS for Cilastatin and its formulations.

Hazard Identification

Cilastatin is classified as hazardous, with potential for acute toxicity if ingested, inhaled, or in
contact with skin. It can also cause serious eye irritation and may lead to allergy or asthma-like
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symptoms if inhaled.[7][8]

Hazard Summary Table

Hazard Class

GHS Classification

Precautionary Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin.
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.
o H319: Causes serious eye
Eye Irritation Category 2[7]

irritation.[8]

Respiratory Sensitization

Category 1[8]

H334: May cause allergy or
asthma symptoms or breathing
difficulties if inhaled.[8]

Reproductive Toxicity

Category 2[8]

H361d: Suspected of
damaging the unborn child.[8]

Handling and Personal Protective Equipment (PPE)

Proper handling and the use of appropriate personal protective equipment are crucial to

minimize exposure.

Recommended Handling and PPE Workflow
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Safe Handling Workflow for Cilastatin-15N,d3

Preparation

(Obtain special instructions before use)

:

(Do not handle until all safety precautions have been read and understood)

Personal Protec¢tive Equipment

(Wear protective gloves, clothing, and eye/face protection)

:

(Wear respiratory protection)

Handling
4

(Avoid breathing dust)

(Wash skin thoroughly after handling.)
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Mechanism of Action of Cilastatin

Imipenem (Antibiotic) (Cilastatin—lSN,d3)

results in is degraded by |inhibits

Sustained Antibacterial Effect (Dehydropeptidase | (Renal Enzyme))

Imipenem Degradation
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LC-MS Quantification Workflow

(Plasma Sample)

(Add Internal Standard (Cilastatin-lSN,dB))

(Protein Precipitation (Acetonitrile))
(Centrifugation)

(Transfer Supernatant)

LC-MS/MS Analysis

Data Processing and Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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